Cas no 136634-54-3 (4-(Hydroxymethyl)phenylpropynoic Acid Methyl Ester)

• Product Name: 4-(Hydroxymethyl)phenylpropynoic Acid Methyl Ester
• CAS No: 136634-54-3
• Molecular Formula: C₁₀H₈O₃
• Molecular Weight: 176.168723106384
• CID: 1241315
• PubChem ID: 15158553

4-(Hydroxymethyl)phenylpropynoic Acid Methyl Ester Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-hydroxyphenyl)-, methyl ester
• methyl (4-hydroxyphenyl)propynoate
• METHYL3-(4-HYDROXYPHENYL)PROP-2-YNOATE
• CS-0527516
• 136634-54-3
• SCHEMBL6834747
• [4-(Hydroxymethyl)phenyl]propynoic Acid Methyl Ester
• METHYL 3-(4-HYDROXYPHENYL)PROP-2-YNOATE
• methyl 3-(4-hydroxyphenyl)propiolate
• EN300-743505

• InChIKey： QRFPEQUXORQGCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-3,5-6,11H,1H3
• SMILES： COC(=O)C#CC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters